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Compound of Interest

Compound Name: N-Heptyl-1-naphthamide

Cat. No.: B15064715 Get Quote

Notice to Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive search for safety data, handling precautions, and biological activity

related to N-Heptyl-1-naphthamide, it must be noted that a specific Safety Data Sheet (SDS)

and detailed experimental data for this compound are not readily available in the public

domain. The information presented herein is compiled from data on structurally related

compounds and general principles of laboratory safety. This guide should be considered a

preliminary resource, and a thorough risk assessment should be conducted by qualified

personnel before handling N-Heptyl-1-naphthamide.

Compound Identification and General Properties
Due to the absence of a dedicated safety data sheet for N-Heptyl-1-naphthamide, quantitative

physical and chemical properties are not available. For reference, properties of related

compounds are provided to offer a general understanding of the expected characteristics of a

molecule with a naphthamide structure and a heptyl group.

Table 1: Reference Data of Structurally Related Compounds
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Property
N-Phenyl-1-
naphthylamine

1-Heptylamine Di-n-heptylamine

Molecular Formula C₁₆H₁₃N C₇H₁₇N C₁₄H₃₁N[1]

Molecular Weight 219.28 g/mol 115.22 g/mol [2][3] 213.40 g/mol

Appearance Light brown solid[4]
Clear colorless to

slightly yellow liquid[3]
Not Available

Melting Point 58 - 62 °C[4] -23 °C[2][3] Not Available

Boiling Point
226 °C @ 15

mmHg[4]
153 - 156 °C[2][3] Not Available

Flash Point > 200 °C[4] 44 °C[2] Not Available

Solubility Insoluble in water
100 g/l in water (20°C)

[2][3]
Not Available

Hazard Identification and Precautionary Measures
Based on the hazard profiles of analogous compounds, N-Heptyl-1-naphthamide should be

handled with caution. Potential hazards may include:

Skin and Eye Irritation: Similar aromatic amines and amides can cause irritation upon

contact.

Respiratory Tract Irritation: Inhalation of dust or fumes may irritate the respiratory system.

Toxicity: While no specific data exists for N-Heptyl-1-naphthamide, related

naphthalenamine derivatives have shown toxic effects. For instance, a study on a related

compound, N-heptyl-1,2,3,4-tetrahydro-6-methoxy-1-naphthylamine methanesulfonate,

indicated acute toxicity.

Aquatic Toxicity: Many aromatic compounds are toxic to aquatic life with long-lasting effects.

Handling Precautions:
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Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[3] Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved

respirator.

Hygiene Measures: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in

the laboratory.

First Aid Measures
In the event of exposure, follow these general first aid protocols:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[4]

Skin Contact: Immediately flush the affected area with plenty of soap and water.[4] Remove

contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Rinse cautiously with water for several minutes.[4] Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents and acids.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the substance to enter the environment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/660484/
https://www.chemeo.com/cid/25-455-9/1-Heptanamine-N-heptyl
https://www.chemeo.com/cid/25-455-9/1-Heptanamine-N-heptyl
https://www.chemeo.com/cid/25-455-9/1-Heptanamine-N-heptyl
https://www.chemeo.com/cid/25-455-9/1-Heptanamine-N-heptyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15064715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols and Handling Workflow
While specific experimental protocols for N-Heptyl-1-naphthamide are not available, a general

workflow for handling a novel solid chemical compound in a research setting is outlined below.

General workflow for handling a novel chemical compound.

Biological Activity and Signaling Pathways
A critical gap in the available information is the biological activity and mechanism of action of N-
Heptyl-1-naphthamide. No studies detailing its effects on signaling pathways or its

pharmacological profile were identified. For drug development professionals, this indicates that

any investigation into the therapeutic potential of this compound would require extensive

preliminary in vitro and in vivo screening to determine its biological targets and elucidate its

mechanism of action.

Logical progression for determining the biological activity of a novel compound.

Disclaimer: This document is intended for informational purposes only and does not constitute

a certified safety data sheet. All laboratory work should be conducted under the supervision of

a qualified professional and in accordance with all applicable safety regulations. The user

assumes all risks associated with the handling, use, and disposal of N-Heptyl-1-naphthamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Guide: N-Heptyl-1-naphthamide
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15064715#n-heptyl-1-naphthamide-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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